![molecular formula C16H21FN2O4 B6265872 tert-butyl N-{[3-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}carbamate CAS No. 1803585-81-0](/img/no-structure.png)
tert-butyl N-{[3-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}carbamate
Description
Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, tert-butyl N-(3-fluoro-4-methoxyphenyl)carbamate, are as follows: It has a predicted boiling point of 278.4±30.0 °C, a predicted density of 1.167±0.06 g/cm3, and a predicted pKa of 12.49±0.70 .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{[3-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}carbamate involves the reaction of tert-butyl carbamate with 3-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carbaldehyde in the presence of a base to form the intermediate, which is then treated with methylamine to yield the final product.", "Starting Materials": ["tert-butyl carbamate", "3-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carbaldehyde", "base", "methylamine"], "Reaction": ["Step 1: tert-butyl carbamate is reacted with 3-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carbaldehyde in the presence of a base, such as sodium hydride or potassium carbonate, in an aprotic solvent, such as dimethylformamide or dimethylacetamide, at room temperature for several hours to form the intermediate.", "Step 2: The intermediate is then treated with excess methylamine in an aprotic solvent, such as tetrahydrofuran or dimethyl sulfoxide, at room temperature for several hours to yield the final product, tert-butyl N-{[3-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}carbamate." ] } | |
CAS RN |
1803585-81-0 |
Product Name |
tert-butyl N-{[3-(3-fluoro-4-methoxyphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}carbamate |
Molecular Formula |
C16H21FN2O4 |
Molecular Weight |
324.3 |
Purity |
95 |
Origin of Product |
United States |
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